6’-Exomethylene Simvastatin
6’-Exomethylene Simvastatin
Brand Name:
Vulcanchem
CAS No.:
121624-18-8
VCID:
VC0018349
InChI:
InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,16,18-21,23,26H,2,6,9-10,12-14H2,1,3-5H3/t16-,18+,19+,20-,21-,23-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(=C)C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O
Molecular Formula:
C25H36O5
Molecular Weight:
416.5 g/mol
6’-Exomethylene Simvastatin
CAS No.: 121624-18-8
Reference Standards
VCID: VC0018349
Molecular Formula: C25H36O5
Molecular Weight: 416.5 g/mol
| CAS No. | 121624-18-8 |
|---|---|
| Product Name | 6’-Exomethylene Simvastatin |
| Molecular Formula | C25H36O5 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-3-methylidene-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,16,18-21,23,26H,2,6,9-10,12-14H2,1,3-5H3/t16-,18+,19+,20-,21-,23-/m0/s1 |
| Standard InChIKey | WDTQWJUBUXHODX-BGYTUHEHSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1CC(=C)C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O |
| SMILES | CCC(C)(C)C(=O)OC1CC(=C)C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(=C)C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O |
| Synonyms | 2,2-Dimethylbutanoic Acid (1S,7S,8S,8aR)-1,2,3,7,8,8a-_x000B_Hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro_x000B_-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester |
| PubChem Compound | 15925972 |
| Last Modified | Nov 11 2021 |
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